Cas no 16174-72-4 (Benzenemethanol, 2-[(4-methylphenyl)thio]-)

• Product Name: Benzenemethanol, 2-[(4-methylphenyl)thio]-
• CAS No: 16174-72-4
• MF: C₁₄H₁₄OS
• MW: 230.325362682343
• CID: 1341679
• Update Time: 2024-08-17

Benzenemethanol, 2-[(4-methylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-[(4-methylphenyl)thio]-

• Inchi： 1S/C14H14OS/c1-11-6-8-13(9-7-11)16-14-5-3-2-4-12(14)10-15/h2-9,15H,10H2,1H3
• InChI Key： QGSRGSRTOXCOOI-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=CC=C1SC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 230.07662

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 185-188 °C(Press: 5 Torr)
• PSA: 20.23
• pka: 14.09±0.10(Predicted)